
Personal protective equipment for handling 2-
Pyridinol-1-oxide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2-Pyridinol-1-oxide

Cat. No.: B179263 Get Quote

Essential Safety and Handling Guide for 2-Pyridinol-
1-oxide
This guide provides crucial safety and logistical information for the handling and disposal of 2-
Pyridinol-1-oxide, tailored for researchers, scientists, and drug development professionals.

Following these procedural steps is essential for ensuring laboratory safety.

Chemical Identifier:

Name: 2-Pyridinol-1-oxide

Synonyms: 2-Hydroxypyridine-N-oxide, HOPO, HPNO[1]

CAS Number: 13161-30-3[2][3]

Hazard Identification and Classification
2-Pyridinol-1-oxide is classified as a hazardous substance.[4] It is harmful if swallowed and

causes irritation to the eyes, respiratory system, and skin.[4]

GHS Hazard Classification Summary:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b179263?utm_src=pdf-interest
https://www.benchchem.com/product/b179263?utm_src=pdf-body
https://www.benchchem.com/product/b179263?utm_src=pdf-body
https://www.benchchem.com/product/b179263?utm_src=pdf-body
https://www.benchchem.com/product/b179263?utm_src=pdf-body
https://www.benchchem.com/product/b179263?utm_src=pdf-body
https://www.biosynth.com/Files/MSDS/FH/05/MSDS_FH05522_5000_EN.pdf
https://www.sigmaaldrich.com/KR/ko/product/aldrich/56413
https://www.fishersci.com/store/msds?partNumber=AC243790250&countryCode=US&language=en
https://www.benchchem.com/product/b179263?utm_src=pdf-body
https://datasheets.scbt.com/sc-256240.pdf
https://datasheets.scbt.com/sc-256240.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b179263?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Class Category Hazard Statement

Skin Corrosion/Irritation 2
H315: Causes skin irritation[1]

[3][5]

Serious Eye Damage/Eye

Irritation
1, 2

H318: Causes serious eye

damage[1]; H319: Causes

serious eye irritation[3][5]

Specific target organ toxicity

(single exposure)
3

H335: May cause respiratory

irritation[2][3][5]

Acute toxicity, oral 4 H302: Harmful if swallowed[6]

Signal Word: Danger[1] or Warning[2][3]

Personal Protective Equipment (PPE)
Strict adherence to the recommended personal protective equipment is mandatory to minimize

exposure and ensure personal safety.

Recommended PPE for Handling 2-Pyridinol-1-oxide:
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Protection Type Specification Rationale and Source

Eye Protection
Chemical safety goggles or

eyeshields.[1][2]

Protects against eye irritation

and serious eye damage.[1][3]

[4]

Hand Protection

Compatible chemical-resistant

gloves.[1] For prolonged

contact, a glove with a

protection class of 5 or higher

(breakthrough time > 240

minutes) is recommended. For

brief contact, a protection class

of 3 or higher (> 60 minutes) is

suitable.[4]

Prevents skin irritation and

absorption.[1][4]

Respiratory Protection

NIOSH/MSHA or European

Standard EN 149 approved

respirator (e.g., N95 dust

mask).[1][2][3]

Required if exposure limits are

exceeded, if irritation is

experienced, or when handling

as a powder to avoid

respiratory irritation.[3][4]

Skin and Body Protection
Protective clothing, overalls,

and a P.V.C. apron.[1][4]

Prevents skin contact and

contamination of personal

clothing.[4]

Operational and Disposal Plans
Handling and Storage:

Avoid all personal contact, including inhalation of dust.[4]

Use in a well-ventilated area, preferably under a chemical fume hood.[3][7] Local exhaust

ventilation is required where solids are handled as powders.[4]

Avoid generating dust.[4]

Wash hands and any exposed skin thoroughly after handling.[3]
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Store in a cool, dry, well-ventilated area away from incompatible substances such as strong

oxidizing agents.[1][3]

Keep containers tightly closed and store locked up.[3][5]

Spill Management:

Minor Spills: Remove all ignition sources. Clean up spills immediately. Use dry clean-up

procedures and avoid generating dust. Place spilled material in a suitable, labeled container

for waste disposal.[4]

Major Spills: Alert emergency responders. Advise personnel in the area of the hazard.

Control personal contact by using appropriate protective equipment.[4]

Disposal Plan:

All waste must be handled in accordance with local, state, and federal regulations.[4]

Dispose of contents and container to an approved waste disposal plant.[3]

Puncture containers to prevent re-use.[4]

Do not allow waste to enter drains or surface water.[1]

Emergency First-Aid Procedures
If Inhaled: Remove the victim to fresh air and keep at rest in a comfortable position for

breathing. Call a poison center or doctor if you feel unwell.[3]

If on Skin: Immediately remove all contaminated clothing. Wash skin with plenty of soap and

water. If skin irritation occurs, get medical advice.[1][3]

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present

and easy to do. Continue rinsing. Immediately call a poison center or doctor.[1]

If Swallowed: Rinse mouth. Do NOT induce vomiting. Call a physician or poison control

center immediately.[7]
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Visual Workflow for Safe Handling of 2-Pyridinol-1-
oxide
The following diagram outlines the procedural workflow for the safe handling of 2-Pyridinol-1-
oxide, from preparation to disposal.
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Workflow for Safe Handling of 2-Pyridinol-1-oxide

Preparation

Handling

Post-Handling & Cleanup Waste Disposal

Review Safety Data Sheet (SDS)

Ensure proper ventilation (Fume Hood)

Don Personal Protective Equipment (PPE)

Weigh and handle solid material carefully to avoid dust generation

Perform experimental procedure

Decontaminate work surfaces Collect waste in a labeled, sealed container

Remove and properly dispose of contaminated PPE

Wash hands thoroughly

Dispose of waste according to institutional and regulatory guidelines

Click to download full resolution via product page

Caption: Safe handling workflow for 2-Pyridinol-1-oxide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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